Cas no 1602681-67-3 (1H-2-Benzopyran-3-carboxylic acid, 6-methoxy-1-oxo-)

• Product Name: 1H-2-Benzopyran-3-carboxylic acid, 6-methoxy-1-oxo-
• CAS No: 1602681-67-3
• MF: C₁₁H₈O₅
• MW: 220.178223609924
• CID: 5252846
• Update Time: 2025-07-15

1H-2-Benzopyran-3-carboxylic acid, 6-methoxy-1-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-3-carboxylic acid, 6-methoxy-1-oxo-

• Inchi： 1S/C11H8O5/c1-15-7-2-3-8-6(4-7)5-9(10(12)13)16-11(8)14/h2-5H,1H3,(H,12,13)
• InChI Key： JGRPSTVLYUEGLO-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)OC(=O)C2=CC=C(OC)C=C2C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isocoumarins and derivatives Isocoumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isocoumarins and derivatives

Additional information on 1H-2-Benzopyran-3-carboxylic acid, 6-methoxy-1-oxo-

Comprehensive Analysis of 1H-2-Benzopyran-3-carboxylic acid, 6-methoxy-1-oxo- (CAS No. 1602681-67-3): Properties, Applications, and Research Insights

In the realm of organic chemistry and pharmaceutical research, 1H-2-Benzopyran-3-carboxylic acid, 6-methoxy-1-oxo- (CAS No. 1602681-67-3) has garnered significant attention due to its unique structural features and potential applications. This compound, belonging to the benzopyran family, is characterized by a 6-methoxy substitution and a 1-oxo functional group, which contribute to its reactivity and utility in synthetic pathways. Researchers and industry professionals are increasingly exploring its role in drug discovery, material science, and agrochemical development.

The benzopyran core structure is a privileged scaffold in medicinal chemistry, often associated with bioactive molecules. The presence of the 3-carboxylic acid moiety in 1H-2-Benzopyran-3-carboxylic acid, 6-methoxy-1-oxo- enhances its ability to participate in hydrogen bonding and metal coordination, making it a versatile intermediate for designing novel compounds. Recent studies highlight its potential as a building block for anti-inflammatory and antioxidant agents, aligning with the growing demand for sustainable and efficacious therapeutics.

From a synthetic perspective, the 6-methoxy group in this compound offers steric and electronic modulation, which can influence reaction outcomes in multi-step syntheses. This attribute is particularly valuable in the development of chiral catalysts and ligands, where subtle structural changes can significantly impact enantioselectivity. Moreover, the 1-oxo functionality provides a handle for further derivatization, enabling the creation of diverse analogs for structure-activity relationship (SAR) studies.

In the context of green chemistry, 1H-2-Benzopyran-3-carboxylic acid, 6-methoxy-1-oxo- has been investigated as a potential precursor for eco-friendly materials. Its compatibility with biocatalytic transformations and solvent-free reactions aligns with the global shift toward sustainable manufacturing practices. Researchers are also exploring its incorporation into polymeric materials for applications in biodegradable packaging and drug delivery systems.

The compound's relevance extends to computational chemistry, where in silico models predict its interactions with biological targets. Molecular docking studies suggest that 1H-2-Benzopyran-3-carboxylic acid, 6-methoxy-1-oxo- may exhibit affinity for enzymes involved in oxidative stress pathways, a hot topic in age-related disease research. This computational insight accelerates the identification of promising candidates for experimental validation.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize 1H-2-Benzopyran-3-carboxylic acid, 6-methoxy-1-oxo-, ensuring purity and consistency for research applications. Standardized protocols for its synthesis and purification are critical, given the compound's sensitivity to pH and temperature variations. These methodologies are often shared in open-access journals to foster collaboration and innovation.

In summary, 1H-2-Benzopyran-3-carboxylic acid, 6-methoxy-1-oxo- (CAS No. 1602681-67-3) represents a multifaceted compound with broad implications across scientific disciplines. Its structural versatility, combined with emerging applications in drug discovery and sustainable materials, positions it as a valuable asset for researchers addressing contemporary challenges. As interest in benzopyran derivatives continues to rise, this compound is poised to play a pivotal role in advancing both fundamental and applied science.